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Cat. No.: B15609543 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle
FKBP12 is a 12-kDa FK506-binding protein that functions as a peptidyl-prolyl isomerase and is

involved in various cellular processes, including protein folding and signal transduction.[1]

RC32 is a potent, cell-permeable PROTAC (Proteolysis-Targeting Chimera) designed to induce

the targeted degradation of the FKBP12 protein.[2][3] RC32 is a heterobifunctional molecule

that consists of Rapamycin, a ligand for FKBP12, connected via a linker to Pomalidomide, a

ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[2][3]

The principle of the assay is based on the RC32-mediated formation of a ternary complex

between FKBP12 and the CRBN E3 ligase. This proximity induces the poly-ubiquitination of

FKBP12, marking it for subsequent degradation by the 26S proteasome.[4][5] Western blotting

is a fundamental and robust immunoassay technique used to detect and quantify the levels of

FKBP12 protein in cell or tissue lysates, thereby providing a direct measure of RC32's

degradation efficiency.[6][7] This application note provides a detailed protocol to assess the

dose- and time-dependent degradation of FKBP12 following RC32 treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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